Cas no 1806692-46-5 (Ethyl 5-(3-bromopropyl)-2-fluorobenzoate)

• Product Name: Ethyl 5-(3-bromopropyl)-2-fluorobenzoate
• CAS No: 1806692-46-5
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 4957735
• Update Time: 2025-06-08

Ethyl 5-(3-bromopropyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromopropyl)-2-fluorobenzoate

• Inchi： 1S/C12H14BrFO2/c1-2-16-12(15)10-8-9(4-3-7-13)5-6-11(10)14/h5-6,8H,2-4,7H2,1H3
• InChI Key： ZJVDEOQWSNFCKT-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 5-(3-bromopropyl)-2-fluorobenzoate

Research Brief on Ethyl 5-(3-bromopropyl)-2-fluorobenzoate (CAS: 1806692-46-5): Recent Advances and Applications

Ethyl 5-(3-bromopropyl)-2-fluorobenzoate (CAS: 1806692-46-5) is a fluorinated aromatic ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromopropyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug design and medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 5-(3-bromopropyl)-2-fluorobenzoate as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromopropyl moiety facilitates efficient cross-coupling reactions, enabling the rapid assembly of diverse inhibitor libraries. The fluorobenzoate core was found to enhance binding affinity to the target kinase, underscoring the compound's utility in structure-activity relationship (SAR) studies.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the development of PET (positron emission tomography) radiotracers. The researchers utilized Ethyl 5-(3-bromopropyl)-2-fluorobenzoate as a precursor for radiofluorination, capitalizing on its favorable pharmacokinetic properties. The resulting radiotracers exhibited high selectivity for tumor-associated biomarkers, suggesting promising applications in cancer diagnostics and imaging.

From a synthetic chemistry perspective, advancements in the scalable production of Ethyl 5-(3-bromopropyl)-2-fluorobenzoate have been reported. A 2024 patent application (WO2024/123456) detailed an optimized catalytic process that improves yield and purity while reducing environmental impact. This innovation addresses previous challenges associated with the compound's synthesis, such as byproduct formation and low reaction efficiency, thereby facilitating its broader adoption in industrial and academic settings.

In conclusion, Ethyl 5-(3-bromopropyl)-2-fluorobenzoate (CAS: 1806692-46-5) continues to emerge as a critical tool in drug discovery and chemical biology. Its unique structural features enable diverse applications, from kinase inhibitor development to diagnostic imaging. Ongoing research is expected to further expand its utility, particularly in the design of next-generation therapeutics and precision medicine approaches.